Cas no 5628-72-8 (2-Methyl-3-phenylpropanoic acid)
5628-72-8 structure
Product Name:2-Methyl-3-phenylpropanoic acid
CAS No:5628-72-8
MF:C10H12O2
MW:164.201083183289
CID:2667141
Update Time:2023-08-06
2-Methyl-3-phenylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (+/-)-alpha-methylhydrocinnamic acid
- 2-Methyl-3-phenylpropanoic acid
- 2-Benzylpropionic acid
- alpha-Methylhydrocinnamic acid
- 2-Methyl-3-phenylpropionic acid
- 2-Benzylpropanoic acid
- 2-methyl-3-phenyl-propionic acid
- MCIIDRLDHRQKPH-UHFFFAOYSA-N
- Benzenepropanoic acid, alpha-methyl-
- alpha-methylhydrocinnamicacid
- alpha-Methyl-hydrocinnamic acid
- 2-Methyl-3-phenylpropanoic acid #
- NSC243716
-
- Inchi： 1S/C10H12O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,11,12)
- InChI Key： MCIIDRLDHRQKPH-UHFFFAOYSA-N
- SMILES： OC(C(C)CC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3
2-Methyl-3-phenylpropanoic acid Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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